2-Methyl-2-(3-nitropropyl)-1,3-dioxolane

• CAS No.: 19639-74-8
• Molecular Formula: C7H13NO4
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 2-methyl-2-(3-nitropropyl)-1,3-dioxolane
• InChI: InChI=1S/C7H13NO4/c1-7(11-5-6-12-7)3-2-4-8(9)10/h2-6H2,1H3
• InChI Key: FTOVOZNFEBTZNV-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)CCC[N+](=O)[O-]

Description

2-Methyl-2-(3-nitropropyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C7H13NO4 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and a Dean-Stark apparatus and under inert atmosphere (N2), crude 5-nitro-pentan-2-one (28.53 mmol) was dissolved in dry toluene (28 mL). Ethylene glycol (10.2 mL, 183.02 mmol) and p-TsOH (696 mg, 3.66 mmol) were added and the reaction mixture stirred at 120° C. for 5 h. The reaction mixture was then cooled down to rt and sat. aq. NaHCO3 was added. The layers were separated and the org. layer washed with brine (2×), dried over Na2SO4, filtered, and concentrated under reduced pressure. The crude residue was purified by FC (hept-EA, 4:1) to give the title compound as a pale brown oil. TLC:rf (4:1 hept-EA)=0.21.